Cas no 503157-05-9 (Propanedioic acid, bis(13-phenyl-3,6,9,12-tetraoxatridec-1-yl) ester)

• Product Name: Propanedioic acid, bis(13-phenyl-3,6,9,12-tetraoxatridec-1-yl) ester
• CAS No: 503157-05-9
• MF: C₃₃H₄₈O₁₂
• MW: 636.727031707764
• CID: 1564583
• PubChem ID: 10919298
• Update Time: 2025-04-21

Propanedioic acid, bis(13-phenyl-3,6,9,12-tetraoxatridec-1-yl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, bis(13-phenyl-3,6,9,12-tetraoxatridec-1-yl) ester
• Bis(1-phenyl-2,5,8,11-tetraoxatridecan-13-yl) malonate
• 503157-05-9

• Inchi： 1S/C33H48O12/c34-32(44-25-23-40-17-15-36-11-13-38-19-21-42-28-30-7-3-1-4-8-30)27-33(35)45-26-24-41-18-16-37-12-14-39-20-22-43-29-31-9-5-2-6-10-31/h1-10H,11-29H2
• InChI Key： ZVBCMANTVTVICS-UHFFFAOYSA-N
• SMILES： O(CCOCC1C=CC=CC=1)CCOCCOCCOC(CC(=O)OCCOCCOCCOCCOCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 636.31464
• Monoisotopic Mass: 636.31457696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 32
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 126.44